Cas no 125653-66-9 ((1S)-1-4-(2-methylpropyl)phenylethan-1-ol)

(1S)-1-[4-(2-Methylpropyl)phenyl]ethan-1-ol is a chiral secondary alcohol characterized by a stereospecific (S)-configuration at the hydroxyl-bearing carbon. Its structure features a 4-isobutylphenyl substituent, contributing to its lipophilic properties while retaining moderate polarity due to the hydroxyl group. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of enantiomerically pure pharmaceuticals or fine chemicals. The stereocenter allows for selective functionalization, making it valuable for asymmetric synthesis. Its well-defined chirality and stability under standard conditions facilitate precise control in reactions requiring stereochemical fidelity. The isobutyl group enhances solubility in nonpolar solvents, broadening its utility in diverse reaction media.

(1S)-1-4-(2-methylpropyl)phenylethan-1-ol structure

125653-66-9 structure

Product Name:(1S)-1-4-(2-methylpropyl)phenylethan-1-ol

CAS No:125653-66-9

MF:C₁₂H₁₈O

MW:178.270723819733

MDL:MFCD09863713

CID:1221802

PubChem ID:11062969

Update Time:2025-06-06

(1S)-1-4-(2-methylpropyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol, a-methyl-4-(2-methylpropyl)-, (S)-
- (1S)-1-4-(2-methylpropyl)phenylethan-1-ol
- 125653-66-9
- (S)-1-(4-Isobutylphenyl)ethan-1-ol
- CS-0266662
- EN300-87813
- (1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
- (1S)-1-(4-isobutylphenyl)ethanol
- SCHEMBL9118030
- MDL： MFCD09863713
- Inchi： 1S/C12H18O/c1-9(2)8-11-4-6-12(7-5-11)10(3)13/h4-7,9-10,13H,8H2,1-3H3/t10-/m0/s1
- InChI Key： VLVILBSSXMZZCB-JTQLQIEISA-N
- SMILES： O[C@@H](C)C1C=CC(=CC=1)CC(C)C

Computed Properties

Exact Mass: 178.13584
Monoisotopic Mass: 178.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

(1S)-1-4-(2-methylpropyl)phenylethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-87813-0.05g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	0.05g	$468.0	2023-09-01
Enamine	EN300-87813-0.1g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	0.1g	$490.0	2023-09-01
Enamine	EN300-87813-0.25g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	0.25g	$513.0	2023-09-01
Enamine	EN300-87813-0.5g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	0.5g	$535.0	2023-09-01
Enamine	EN300-87813-1.0g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	1.0g	$743.0	2023-02-11
Enamine	EN300-87813-2.5g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	2.5g	$1089.0	2023-09-01
Enamine	EN300-87813-5.0g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	5.0g	$2152.0	2023-02-11
Enamine	EN300-87813-10.0g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	10.0g	$3191.0	2023-02-11
Enamine	EN300-87813-1g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	1g	$557.0	2023-09-01
Enamine	EN300-87813-5g	(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol	125653-66-9	5g	$1614.0	2023-09-01